2-Methyl-allyl phenyl carbonate
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This article will focus on MPC and its comparison with structurally or functionally related compounds, leveraging the available evidence.
MPC is a critical intermediate in synthesizing diphenyl carbonate (DPC), a precursor for polycarbonate production via phosgene-free routes . The disproportionation of MPC to DPC involves transesterification reactions catalyzed by metal oxides, with lead (Pb)-based catalysts showing high efficiency . Key factors influencing catalytic performance include support material (e.g., MgO, ZrO₂), Lewis acid site density, and metal-support interactions .
Properties
CAS No. |
138621-73-5 |
|---|---|
Molecular Formula |
C11H12O3 |
Molecular Weight |
192.21 g/mol |
IUPAC Name |
2-methylprop-2-enyl phenyl carbonate |
InChI |
InChI=1S/C11H12O3/c1-9(2)8-13-11(12)14-10-6-4-3-5-7-10/h3-7H,1,8H2,2H3 |
InChI Key |
OGRJHHKAUWKJML-UHFFFAOYSA-N |
Canonical SMILES |
CC(=C)COC(=O)OC1=CC=CC=C1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Diphenyl Carbonate (DPC)
- Role : DPC is the target product of MPC disproportionation and a direct precursor for polycarbonates.
- Catalytic Synthesis : PbO/MgO and PbO/ZrO₂ catalysts achieve ~90% MPC conversion and ~85% DPC yield due to high Pb dispersion and Lewis acidity . In contrast, PbO/Al₂O₃ and PbO/TiO₂ exhibit lower activity (≤70% conversion) due to Pb leaching and weak metal-support interactions .
- Selectivity : Strong Lewis acid sites (e.g., PbO/MgO) enhance DPC selectivity but may also promote side reactions like MPC decarboxylation to anisole .
Naphthalen-1-yl Phenyl Carbonate
- Structural Differences : This compound replaces the methyl group in MPC with a naphthalene ring, increasing steric hindrance and hydrophobicity.
Other Supported Catalysts
- PbO/SiO₂ : High surface area (BET: 320 m²/g) and porosity but suffers from Pb leaching after recycling .
- PbO/ZrO₂ : Combines strong Lewis acidity (Py-IR: 1446 cm⁻¹) with stability, achieving 88% DPC yield after three cycles .
- PbO/MgO : Highest acidity (NH₃-TPD: 1.2 mmol/g) and DPC selectivity (85%) but prone to over-acid-driven side reactions .
Key Research Findings
Table 1: Catalytic Performance of Pb-Based Catalysts
| Catalyst | MPC Conversion (%) | DPC Yield (%) | Lewis Acid Sites (mmol/g) | Stability (3 cycles) |
|---|---|---|---|---|
| PbO/MgO | 92.5 | 85.1 | 1.2 | Stable |
| PbO/ZrO₂ | 89.3 | 83.7 | 1.0 | Stable |
| PbO/SiO₂ | 78.4 | 72.3 | 0.8 | Pb leaching |
| PbO/Al₂O₃ | 68.9 | 60.5 | 0.6 | Pb leaching |
| PbO/TiO₂ | 64.2 | 58.9 | 0.5 | Structural collapse |
Table 2: Physicochemical Properties of Supports
| Support | Surface Area (m²/g) | Pore Volume (cm³/g) | Acidic Strength |
|---|---|---|---|
| MgO | 45 | 0.35 | Strong |
| ZrO₂ | 60 | 0.28 | Moderate |
| SiO₂ | 320 | 0.90 | Weak |
| Al₂O₃ | 180 | 0.50 | Moderate |
| TiO₂ | 90 | 0.40 | Weak |
Mechanistic Insights
- Lewis Acidity : Catalysts with higher Lewis acid site density (e.g., PbO/MgO) facilitate MPC activation via carbonyl group polarization, accelerating transesterification .
- Metal-Support Interaction : Strong interactions (e.g., PbO-ZrO₂) mitigate Pb leaching and enhance recyclability .
- Side Reactions : Overly acidic catalysts (e.g., PbO/Al₂O₃) promote decarboxylation, reducing DPC selectivity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
